Cas no 61444-26-6 (1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
61444-26-6 structure
Product Name:1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
CAS No:61444-26-6
MF:C10H12N4O2
MW:220.22788143158
MDL:MFCD01682367
CID:954505
PubChem ID:101446
Update Time:2025-04-19
1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dimethyl-7-(prop-2-en-1-yl)-3,7-dihydro-1H-purine-2,6-dione
- 1,3-dimethyl-7-prop-2-enylpurine-2,6-dione
- 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-propenyl)-
- 7-Allyl-1,3-dimethyl-3,7-dihydro-purine-2,6-dione
- 7-allyl-1,3-dimethylxanthine
- 7-Allyltheophylline
- AC1L2QUV
- BRN 0226015
- ChemDiv2_003783
- N5-allyl-1,3-dimethylxanthine
- N7-Allyltheophylline
- N-allyltheophyllin
- N-allyltheophylline
- NSC521015
- SureCN316279
- Theophylline, 7-allyl-
- 1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
- EN300-25466437
- DTXSID20977008
- SR-01000457760
- Z112207588
- NSC 521015
- 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione #
- CCG-18157
- PD183069
- ZGIBYCLLIMGXEZ-UHFFFAOYSA-N
- Cambridge id 6249500
- BDBM50025582
- EU-0074354
- 1H-PURINE-2,6-DIONE, 3,7-DIHYDRO-1,3-DIMETHYL-7-(2-PROPEN-1-YL)-
- SCHEMBL316279
- Q27284792
- 7H-Purine-2,6(1H,3H)-dione, 7-allyl-1,3-dimethyl-
- UNII-NC789Z71XR
- HMS1379L21
- CHEMBL24289
- STK868778
- SR-01000457760-1
- AKOS000479977
- 61444-26-6
- NSC-521015
- 7-Allyl-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione
- IDI1_002498
- AN-988/14610002
- NC789Z71XR
- 1H-Purine-2, 3,7-dihydro-1,3-dimethyl-7-(2-propenyl)-
-
- MDL: MFCD01682367
- Inchi: 1S/C10H12N4O2/c1-4-5-14-6-11-8-7(14)9(15)13(3)10(16)12(8)2/h4,6H,1,5H2,2-3H3
- InChI Key: ZGIBYCLLIMGXEZ-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N=CN2CC=C)N(C)C(N1C)=O
Computed Properties
- Exact Mass: 220.09616
- Monoisotopic Mass: 220.09602564g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 58.4Ų
Experimental Properties
- PSA: 58.44
- LogP: -0.38030
1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25466437-0.05g |
1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione |
61444-26-6 | 95% | 0.05g |
$128.0 | 2024-06-19 |
1,3-dimethyl-7-(prop-2-en-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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